Cas no 126637-07-8 (3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester)
3-Thiophenecarboxylic acid, 2-isothiocyanato-, methyl ester is a specialized thiocyanate derivative with applications in organic synthesis and pharmaceutical research. The compound features a reactive isothiocyanate group (-N=C=S) at the 2-position of the thiophene ring, enabling its use as a versatile intermediate for heterocyclic and bioconjugation chemistry. The methyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. Its structural properties make it valuable for constructing thiophene-based scaffolds with potential biological activity. The product is characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows. Proper handling is advised due to the reactivity of the isothiocyanate group.
126637-07-8 structure
Product Name:3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester
CAS No:126637-07-8
MF:C7H5NO2S2
MW:199.25009894371
MDL:MFCD03001298
CID:234074
PubChem ID:2759916
Update Time:2025-06-09
3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester
- methyl 2-isothiocyanatothiophene-3-carboxylate
- Methyl-2-isothiocyanatothiophene-3-carboxylate
- METHYL 2-ISOTHIOCYANATO-3-THIOPHENECARBOXYLATE
- 3-Thiophenecarboxylicacid,2-isothiocyanato-,methylester(9CI)
- J-522031
- YTIYSXJOPAFQPW-UHFFFAOYSA-N
- 126637-07-8
- 3-Thiophenecarboxylic acid, 2-isothiocyanato-, methyl ester
- 8R-1327
- BP-11127
- FT-0643054
- SCHEMBL3592637
- BFA63707
- A805579
- 3-Thiophenecarboxylicacid,2-isothiocyanato-,methyl ester
- Methyl2-isothiocyanatothiophene-3-carboxylate
- DTXSID50374960
- AKOS005071394
- MFCD03001298
- J-005413
- DB-041833
-
- MDL： MFCD03001298
- Inchi： 1S/C7H5NO2S2/c1-10-7(9)5-2-3-12-6(5)8-4-11/h2-3H,1H3
- InChI Key： YTIYSXJOPAFQPW-UHFFFAOYSA-N
- SMILES： S1C=CC(C(=O)OC)=C1N=C=S
Computed Properties
- Exact Mass: 198.97600
- Monoisotopic Mass: 198.97617075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 99Ų
Experimental Properties
- Melting Point: 59-61°C
- PSA: 98.99000
- LogP: 2.26900
3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Security Information
- HazardClass：IRRITANT
3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 019505-5g |
Methyl-2-isothiocyanatothiophene-3-carboxylate |
126637-07-8 | 97% | 5g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 019505-25g |
Methyl-2-isothiocyanatothiophene-3-carboxylate |
126637-07-8 | 97% | 25g |
￡741.00 | 2022-03-01 | |
| Fluorochem | 019505-1g |
Methyl-2-isothiocyanatothiophene-3-carboxylate |
126637-07-8 | 97% | 1g |
￡60.00 | 2022-03-01 | |
| Apollo Scientific | OR322495-500mg |
Methyl 2-isothiocyanato-3-thiophenecarboxylate |
126637-07-8 | 500mg |
£126.00 | 2024-05-23 | ||
| Matrix Scientific | 045687-500mg |
Methyl 2-isothiocyanato-3-thiophenecarboxylate, >95% |
126637-07-8 | >95% | 500mg |
$599.00 | 2023-09-05 | |
| Matrix Scientific | 045687-1g |
Methyl 2-isothiocyanato-3-thiophenecarboxylate, >95% |
126637-07-8 | >95% | 1g |
$756.00 | 2023-09-05 | |
| Matrix Scientific | 045687-5g |
Methyl 2-isothiocyanato-3-thiophenecarboxylate, >95% |
126637-07-8 | >95% | 5g |
$1736.00 | 2023-09-05 | |
| abcr | AB158257-1 g |
Methyl 2-isothiocyanato-3-thiophenecarboxylate; . |
126637-07-8 | 1 g |
€260.30 | 2023-07-20 | ||
| abcr | AB158257-5 g |
Methyl 2-isothiocyanato-3-thiophenecarboxylate; . |
126637-07-8 | 5 g |
€1,023.00 | 2023-07-20 | ||
| abcr | AB158257-10 g |
Methyl 2-isothiocyanato-3-thiophenecarboxylate; . |
126637-07-8 | 10 g |
€1,783.30 | 2023-07-20 |
3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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